Cas no 5460-59-3 (Oxolan-2-ylmethyl Heptanoate)

• Product Name: Oxolan-2-ylmethyl Heptanoate
• CAS No: 5460-59-3
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 942155
• PubChem ID: 229380
• Update Time: 2025-04-19

Oxolan-2-ylmethyl Heptanoate Chemical and Physical Properties

Names and Identifiers

• Oxolan-2-ylmethyl Heptanoate
• AC1L5H6P
• AC1Q66C1
• AR-1L6423
• NSC23051
• NSC-23051
• tetrahydrofuran-2-ylmethyl heptanoate
• DTXSID10281787
• 5460-59-3

• Inchi： 1S/C12H22O3/c1-2-3-4-5-8-12(13)15-10-11-7-6-9-14-11/h11H,2-10H2,1H3
• InChI Key： OPVZUZXHVJJCKC-UHFFFAOYSA-N
• SMILES： O1CCCC1COC(CCCCCC)=O

Computed Properties

• Exact Mass: 214.15696
• Monoisotopic Mass: 214.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.974
• Boiling Point: 288.9°C at 760 mmHg
• Flash Point: 116.8°C
• Refractive Index: 1.448
• PSA: 35.53
• LogP: 2.67900